Cas no 2228754-56-9 (4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexylmethanamine)
4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexylmethanamine Chemical and Physical Properties
Names and Identifiers
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- 4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexylmethanamine
- [4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexyl]methanamine
- 2228754-56-9
- EN300-1945376
-
- Inchi: 1S/C10H15F2N3/c11-10(12)3-1-9(6-13,2-4-10)8-5-14-7-15-8/h5,7H,1-4,6,13H2,(H,14,15)
- InChI Key: HILAQUVZMXRHEG-UHFFFAOYSA-N
- SMILES: FC1(CCC(C2=CN=CN2)(CN)CC1)F
Computed Properties
- Exact Mass: 215.12340382g/mol
- Monoisotopic Mass: 215.12340382g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 54.7Ų
4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1945376-1g |
[4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexyl]methanamine |
2228754-56-9 | 1g |
$1801.0 | 2023-09-17 | ||
| Enamine | EN300-1945376-5g |
[4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexyl]methanamine |
2228754-56-9 | 5g |
$5221.0 | 2023-09-17 | ||
| Enamine | EN300-1945376-10g |
[4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexyl]methanamine |
2228754-56-9 | 10g |
$7742.0 | 2023-09-17 | ||
| Enamine | EN300-1945376-0.05g |
[4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexyl]methanamine |
2228754-56-9 | 0.05g |
$1513.0 | 2023-09-17 | ||
| Enamine | EN300-1945376-0.1g |
[4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexyl]methanamine |
2228754-56-9 | 0.1g |
$1585.0 | 2023-09-17 | ||
| Enamine | EN300-1945376-0.25g |
[4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexyl]methanamine |
2228754-56-9 | 0.25g |
$1657.0 | 2023-09-17 | ||
| Enamine | EN300-1945376-0.5g |
[4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexyl]methanamine |
2228754-56-9 | 0.5g |
$1728.0 | 2023-09-17 | ||
| Enamine | EN300-1945376-1.0g |
[4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexyl]methanamine |
2228754-56-9 | 1g |
$1801.0 | 2023-05-27 | ||
| Enamine | EN300-1945376-2.5g |
[4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexyl]methanamine |
2228754-56-9 | 2.5g |
$3530.0 | 2023-09-17 | ||
| Enamine | EN300-1945376-5.0g |
[4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexyl]methanamine |
2228754-56-9 | 5g |
$5221.0 | 2023-05-27 |
4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexylmethanamine Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexylmethanamine
4,4-Difluoro-1-(1H-imidazol-5-yl)cyclohexylmethanamine (CAS No 2228754-56-9)
The compound 4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexylmethanamine, identified by the CAS registry number CAS No 2228754-56-9, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of cyclohexylamines, which are widely studied for their diverse applications in drug design and materials science. The structure of this molecule features a cyclohexane ring substituted with two fluorine atoms at the 4-position, an imidazole moiety attached at position 1, and a methanamine group. These structural elements contribute to its unique chemical properties and reactivity.
Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The presence of two fluorine atoms in the cyclohexane ring of 4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexylmethanamine suggests that this compound may exhibit similar advantages. Fluorine substitution can also influence the molecule's lipophilicity, which is a critical factor in determining its ability to cross biological membranes and interact with target proteins.
The imidazole ring is another key feature of this compound. Imidazole-containing molecules are known for their ability to act as hydrogen bond donors and acceptors, which can enhance their binding affinity to biological targets. This makes them valuable in the design of drugs targeting enzymes, receptors, or other therapeutic targets. The specific substitution pattern of the imidazole moiety in this compound (at position 5) may influence its electronic properties and reactivity, potentially making it a promising candidate for further exploration in medicinal chemistry.
In terms of synthesis, 4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexylmethanamine can be prepared through a variety of routes, including nucleophilic substitution or coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. Recent advancements in catalytic methods and asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound, which could be crucial for its application in chiral environments such as biological systems.
The methanamine group attached to the cyclohexane ring introduces additional functional diversity to this molecule. Methanamines are known for their ability to form stable amine bonds, making them useful in peptide synthesis and other biomolecule engineering applications. The presence of this group in CAS No 2228754-56-9 suggests that it could serve as a versatile building block for constructing larger molecular frameworks with tailored functionalities.
From an applications perspective, 4,4-difluoro-1-(1H-imidazol-5-yl)cyclohexylmethanamine has potential uses in drug discovery programs targeting various therapeutic areas. For instance, its structural features may make it a candidate for inhibiting enzymes involved in cancer pathways or modulating ion channels associated with neurological disorders. Additionally, its fluorinated nature could make it suitable for imaging agents or radiopharmaceuticals if appropriately labeled with radioactive isotopes.
In conclusion, the compound CAS No 2228754-56-9, or 4,4-difluoro-1-(1H-imidazol-5-y
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